Cas no 860546-40-3 ((2E)-3,4,4-Trimethylpent-2-enamide)

(2E)-3,4,4-Trimethylpent-2-enamide is a specialized organic compound featuring an α,β-unsaturated amide structure with a branched alkyl substituent. Its distinct molecular architecture, including the conjugated double bond and sterically hindered trimethyl group, makes it a valuable intermediate in synthetic organic chemistry, particularly for studying Michael addition reactions or as a precursor in heterocyclic synthesis. The compound’s well-defined stereochemistry (E-configuration) ensures consistent reactivity in controlled transformations. Its stability under standard conditions and high purity make it suitable for applications in pharmaceutical research and fine chemical development, where precise structural control is critical. The amide functionality further enhances its utility in peptide-mimetic or polymer-related studies.
(2E)-3,4,4-Trimethylpent-2-enamide structure
860546-40-3 structure
Product Name:(2E)-3,4,4-Trimethylpent-2-enamide
CAS No:860546-40-3
MF:C8H15NO
MW:141.210802316666
CID:4657608
Update Time:2025-10-28

(2E)-3,4,4-Trimethylpent-2-enamide Chemical and Physical Properties

Names and Identifiers

    • (2E)-3,4,4-TRIMETHYLPENT-2-ENAMIDE
    • (E)-3,4,4-trimethylpent-2-enamide
    • NSC59880
    • (2E)-3,4,4-Trimethylpent-2-enamide
    • Inchi: 1S/C8H15NO/c1-6(5-7(9)10)8(2,3)4/h5H,1-4H3,(H2,9,10)/b6-5+
    • InChI Key: IVZXTSKOMNRMCD-AATRIKPKSA-N
    • SMILES: O=C(/C=C(\C)/C(C)(C)C)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 163
  • XLogP3: 1.9
  • Topological Polar Surface Area: 43.1

Experimental Properties

  • Density: 0.9±0.1 g/cm3
  • Boiling Point: 256.0±13.0 °C at 760 mmHg
  • Flash Point: 108.7±19.8 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

(2E)-3,4,4-Trimethylpent-2-enamide Security Information

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Additional information on (2E)-3,4,4-Trimethylpent-2-enamide

Comprehensive Overview of (2E)-3,4,4-Trimethylpent-2-enamide (CAS No. 860546-40-3): Properties, Applications, and Industry Insights

(2E)-3,4,4-Trimethylpent-2-enamide (CAS No. 860546-40-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This unsaturated amide derivative, characterized by its trimethylated pentene backbone, exhibits intriguing reactivity patterns that make it valuable for synthetic applications. The compound's E-configuration at the double bond contributes to its stereochemical stability, while the amide functionality provides hydrogen-bonding capabilities crucial for molecular interactions.

Recent studies highlight the compound's potential as a building block in medicinal chemistry, particularly for designing bioactive molecules targeting enzyme inhibition. Researchers are exploring its utility in creating novel heterocycles, with particular interest in its cyclization behavior under various catalytic conditions. The steric effects imparted by the three methyl groups influence both the compound's physical properties and its reactivity profile, making it an interesting case study in steric hindrance applications.

From a commercial perspective, (2E)-3,4,4-Trimethylpent-2-enamide has seen growing demand in specialty chemical markets, with manufacturers developing improved synthetic routes to enhance yield and purity. Analytical data shows the compound typically appears as a white to off-white crystalline solid with good solubility in common organic solvents like ethyl acetate and dichloromethane, but limited water solubility. These properties make it particularly suitable for organic phase reactions where water sensitivity is a concern.

The compound's stability profile has become a focus area, with thermal analysis indicating decomposition temperatures above 200°C, suggesting good thermal stability for most processing conditions. This characteristic, combined with its moderate melting point range (typically 110-115°C), makes it practical for various formulation applications. Recent patent literature reveals innovative uses of this amide derivative in polymer modification, where it serves as a reactive monomer to introduce branching points in polymer chains.

Environmental and safety assessments of 860546-40-3 indicate favorable profiles compared to many traditional chemical intermediates. The compound shows low acute toxicity in standard assays, and its biodegradation potential is currently under investigation as part of green chemistry initiatives. These attributes align with growing industry demands for sustainable chemical solutions, positioning this amide as an attractive option for environmentally conscious applications.

In analytical characterization, (2E)-3,4,4-Trimethylpent-2-enamide displays distinctive spectral features. The NMR spectrum clearly shows the vinyl proton's coupling pattern confirming the E-geometry, while IR spectroscopy reveals strong amide carbonyl stretching around 1650 cm⁻¹. Mass spectral analysis typically shows a molecular ion peak consistent with its molecular formula (C₈H₁₅NO), with characteristic fragmentation patterns that aid in identification and purity assessment.

Current research trends explore the compound's potential in asymmetric synthesis, where its prochiral nature offers opportunities for creating chiral auxiliaries. Several academic groups have reported its use in catalytic hydrogenation studies to produce saturated analogs with controlled stereochemistry. These developments coincide with industry interest in stereoselective transformations for pharmaceutical intermediates, making this compound particularly relevant to modern synthetic challenges.

Supply chain dynamics for CAS 860546-40-3 reflect the specialty nature of this chemical, with most manufacturers offering custom synthesis and scale-up services to meet diverse research needs. Quality specifications typically emphasize HPLC purity (>98%) and control of isomeric impurities, reflecting the compound's use in demanding applications. Storage recommendations generally suggest cool, dry conditions under inert atmosphere to maintain long-term stability.

Future prospects for (2E)-3,4,4-Trimethylpent-2-enamide appear promising as new applications emerge in material science and bioconjugation chemistry. Its balanced lipophilicity (predicted logP ~1.8) makes it interesting for drug delivery systems, while its reactive sites offer handles for further functionalization. As synthetic methodologies advance, this compound will likely play an increasing role in developing next-generation chemical entities across multiple industries.

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